1-(2-fluorophenyl)cyclopentane-1-carboxylic Acid

• IUPAC Name: 1-(2-fluorophenyl)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C12H13FO2/c13-10-6-2-1-5-9(10)12(11(14)15)7-3-4-8-12/h1-2,5-6H,3-4,7-8H2,(H,14,15)
• InChI Key: AXWFKNJZMNAYGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC=C2F)C(=O)O
• Molecular Formula: C12H13FO2
• DSSTOX Substance ID: DTXSID60352936
• Molecular Weight: 208.23 g/mol
• CAS RN: 214262-96-1

Description

Synthesis Analysis

The synthesis of cyclopentane derivatives, including those similar to 1-(2-fluorophenyl)cyclopentane-1-carboxylic acid, often involves strategies that incorporate cyclopentane-1,3-dione as a novel isostere for the carboxylic acid functional group, demonstrating the versatility of cyclopentane derivatives in medicinal chemistry and drug design. For example, cyclopentane-1,3-diones have been shown to exhibit properties that allow them to effectively substitute for the carboxylic acid functional group, with applications in the design of potent thromboxane A2 receptor antagonists (Ballatore et al., 2011).

Molecular Structure Analysis

Molecular structure analysis of cyclopentane derivatives has been facilitated through techniques like X-ray diffraction. For closely related compounds, the cyclobutane ring shows significant puckering due to crowding of substituents, which can affect the molecular conformation and, consequently, the reactivity and interactions of these molecules (Reisner et al., 1983). This highlights the importance of structural analysis in understanding the behavior of such compounds.

Chemical Reactions and Properties

The chemical reactivity of this compound and its analogues can be influenced by the presence of the fluorophenyl group. For instance, fluorination of cyclopentane-polycarboxylic acids has been studied, revealing cyclization products and highlighting the role of fluorine in modifying the chemical behavior of these compounds (Pustovit et al., 1994).

Physical Properties Analysis

The physical properties of compounds similar to this compound, such as melting points, solubility, and crystal structure, are crucial for their application in various fields. For example, the crystal structure and conformational properties have been extensively studied through methods like X-ray crystallography, providing insights into the intermolecular interactions and stability of these compounds (Casanovas et al., 2008).

Scientific Research Applications

Chemical Properties and Drug Design

• Cyclopentane-1,3-dione as Carboxylic Acid Isostere : Cyclopentane-1,3-diones, exhibiting pK(a) values similar to carboxylic acids, can effectively substitute for the carboxylic acid functional group. This property is demonstrated in the design of thromboxane A2 prostanoid (TP) receptor antagonists, where cyclopentane-1,3-dione derivatives showed comparable inhibitory activities (Ballatore et al., 2011).

Imaging and Diagnostics

• PET Imaging Agents : Enantiomeric cyclic amino acids like 1-amino-3-fluoro-4-(fluoro-18F)cyclopentane-1-carboxylic acid have been synthesized and evaluated as PET imaging agents. They exhibit transportation primarily via system L, with significant tumor-to-normal brain tissue ratios, indicating potential in tumor imaging (Pickel et al., 2021).

Structural and Conformational Studies

• X-Ray Diffraction Analysis : The structure of related compounds like cis-2-phenylcyclobutanecarboxylic acid and cis-3-(p-fluorophenyl)cyclobutanecarboxylic acid has been determined through X-ray diffraction methods, providing insights into the puckered nature of cyclobutane rings and the impact of substituents on bond lengths and geometry (Reisner et al., 1983).

Biochemical Applications

• Enzymatic Synthesis Inhibition : Analogues like 1-aminocyclopentane-1-carboxylic acid have been found to be competitive inhibitors in the synthesis of S-adenosyl-L-methionine, indicating a potential role in biochemical pathways and therapeutic applications (Coulter et al., 1974).

Therapeutic Potential

• Antitumor Action : 1-Amino-cyclopentane carboxylic acid has shown inhibitory effects on the growth of various types of tumors, suggesting its potential in cancer research and therapy (Berlinguet et al., 1962).

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the hazard statements H315 and H319. This indicates that it can cause skin irritation and serious eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using the compound only in well-ventilated areas.